Cas no 37408-18-7 (4-Chloro-1-isocyanato-2-methylbenzene)

• Product Name: 4-Chloro-1-isocyanato-2-methylbenzene
• CAS No: 37408-18-7
• MF: C₈H₆ClNO
• MW: 167.592340946198
• MDL: MFCD00019914
• CID: 89246
• PubChem ID: 142157
• Update Time: 2025-05-24

4-Chloro-1-isocyanato-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-methylphenyl isocyanate
• 4-Chloro-1-isocyanato-2-methylbenzene
• 4-Chloro-1-isocyanato-2-methylbenzene #
• 4-Chloro-1-isocyanato-2-methyl-benzene
• BP-20159
• 4-Chloro-o-tolyl isocyanate
• EN300-271024
• MFCD00019914
• SCHEMBL701743
• GEO-03253
• BS-42260
• 4-chloranyl-1-isocyanato-2-methyl-benzene
• 37408-18-7
• FT-0618034
• AKOS015889261
• A823633
• Benzene, 4-chloro-1-isocyanato-2-methyl-
• 4-CHLORO-2-METHYLPHENYLISOCYANATE
• DTXSID70190846
• ALBB-021393
• DTXCID10113337
• G77446

• MDL： MFCD00019914
• Inchi： 1S/C8H6ClNO/c1-6-4-7(9)2-3-8(6)10-5-11/h2-4H,1H3
• InChI Key： FTZJLXIATZSKIL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)N=C=O
• BRN： 2803097

Computed Properties

• Exact Mass: 167.01400
• Monoisotopic Mass: 167.013792
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 29.4

Experimental Properties

• Color/Form: crystal
• Density: 1.17
• Melting Point: 36-40 °C(lit.)
• Boiling Point: 103℃/13mm(lit.)
• Flash Point: >110℃(230℉)(lit.)
• Refractive Index: 1.543
• PSA: 29.43000
• LogP: 2.61570
• Sensitiveness: Moisture Sensitive
• Solubility: Hydrolyzable

4-Chloro-1-isocyanato-2-methylbenzene Security Information

• Hazardous Material transportation number：UN 2206
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S22-S26-S28-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R26; R36/37/38; R42
• Packing Group：III
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 4-Chloro-1-isocyanato-2-methylbenzene

Recent Advances in the Application of 4-Chloro-1-isocyanato-2-methylbenzene (CAS: 37408-18-7) in Chemical Biology and Pharmaceutical Research

4-Chloro-1-isocyanato-2-methylbenzene (CAS: 37408-18-7) is a key intermediate in the synthesis of various bioactive compounds and pharmaceutical agents. Recent studies have highlighted its versatility in medicinal chemistry, particularly in the development of novel therapeutic agents and chemical probes. This research brief aims to summarize the latest findings on the applications, synthetic methodologies, and biological activities associated with this compound.

One of the most significant advancements involves the use of 4-Chloro-1-isocyanato-2-methylbenzene as a building block for the synthesis of urea derivatives, which exhibit potent inhibitory effects against specific enzymes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that urea derivatives synthesized from this compound showed high affinity for protein targets involved in inflammatory pathways, suggesting potential applications in anti-inflammatory drug development.

In addition to its role in drug discovery, 4-Chloro-1-isocyanato-2-methylbenzene has been employed in the design of chemical probes for studying protein-ligand interactions. Researchers have utilized its isocyanate group to selectively label and modify proteins, enabling detailed structural and functional analyses. A recent publication in Angewandte Chemie highlighted the use of this compound in covalent inhibitor design, where it served as a critical moiety for targeting cysteine residues in enzymes.

From a synthetic perspective, advancements in green chemistry have led to more efficient and environmentally friendly methods for producing 4-Chloro-1-isocyanato-2-methylbenzene. A 2022 study in Organic Process Research & Development reported a solvent-free catalytic process that significantly reduces waste generation while maintaining high yields. This innovation addresses the growing demand for sustainable synthetic routes in pharmaceutical manufacturing.

The safety profile and handling considerations of 4-Chloro-1-isocyanato-2-methylbenzene have also been a focus of recent research. Due to its reactive isocyanate group, proper storage and handling protocols are essential to prevent hazardous exposures. Updated guidelines from the American Chemical Society emphasize the use of personal protective equipment and engineering controls when working with this compound in laboratory settings.

Looking ahead, the potential applications of 4-Chloro-1-isocyanato-2-methylbenzene in targeted drug delivery systems are being explored. Preliminary studies suggest that modifications of this compound could enable site-specific release of therapeutic agents, potentially reducing off-target effects in clinical applications. Further research in this area is expected to yield significant breakthroughs in precision medicine.

In conclusion, 4-Chloro-1-isocyanato-2-methylbenzene (CAS: 37408-18-7) continues to be a valuable tool in chemical biology and pharmaceutical research. Its diverse applications in drug discovery, protein labeling, and sustainable synthesis make it a compound of significant interest to the scientific community. Ongoing studies are likely to uncover additional uses for this versatile chemical building block in the coming years.